tetranor-PGEM-d6

• CAS No.: 1240398-16-6
• Product Name: tetranor-PGEM-d6
• Molecular Formula: C16H24O7
• Molecular Weight: 334.398
• IUPAC Name: 8-[(1R,2R,5R)-2-(2-carboxyethyl)-5-hydroxy-3-oxocyclopentyl]-2,2,3,3,4,4-hexadeuterio-6-oxooctanoic acid
• Standard InChI: InChI=1S/C16H24O7/c17-10(3-1-2-4-15(20)21)5-6-11-12(7-8-16(22)23)14(19)9-13(11)18/h11-13,18H,1-9H2,(H,20,21)(H,22,23)/t11-,12-,13-/m1/s1/i1D2,2D2,4D2
• Standard InChIKey: ZJAZCYLYLVCSNH-JGTMQTSBSA-N
• SMILES: C1C(C(C(C1=O)CCC(=O)O)CCC(=O)CCCCC(=O)O)O
• Description: Tetranor prostaglandin E metabolite-d6 (tetranor-PGEM-d6) contains six deuterium atoms at the 13, 13, 14, 14, 15, and 15 positions. It is intended for use as an internal standard for the quantification of tetranor PGEM by GC- or LC-mass spectrometry. Tetranor PGEM-d6 is the major urinary metabolite of PGE1 and PGE2. It is used as a urinary marker of PGE2 biosynthesis, and to monitor metabolism after infusion or injection of PGE1 as a pharmaceutical. Normal healthy males excrete 16-30 µg of tetranor PGEM over a 24-hour period. Females excrete less by about a factor of three. Following oral administration (4 x 50 mg/24 hours) of the COX inhibitor, indomethacin, urinary levels of tetranor PGEM decrease by 75-98% indicating the almost complete loss of PGE2 biosynthesis.
• Synonyms: tetranor-Prostaglandin E Metabolite-d6
• Reference: 1.Hamberg, M. Inhibition of prostaglandin synthesis in man. Biochemical and Biophysical Research Communications 49, 720-726 (1972).
• PubChem Compound: 87094813
• Last Modified: Nov 11 2021